Cas no 233666-04-1 (Butanoic acid,2-ethyl-, 3-hexen-1-yl ester)

• Product Name: Butanoic acid,2-ethyl-, 3-hexen-1-yl ester
• CAS No: 233666-04-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 245359
• PubChem ID: 3023392
• Update Time: 2025-04-19

Butanoic acid,2-ethyl-, 3-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethyl-, 3-hexen-1-yl ester
• Butanoicacid, 2-ethyl-, 3-hexenyl ester (9CI)
• HEX-3-ENYL2-ETHYLBUTYRATE
• 233666-04-1

• Inchi： 1S/C12H22O2/c1-4-7-8-9-10-14-12(13)11(5-2)6-3/h7-8,11H,4-6,9-10H2,1-3H3
• InChI Key： LFDWLVXNYKQQBT-UHFFFAOYSA-N
• SMILES： O(CCC=CCC)C(C(CC)CC)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3